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Compound of Interest

Compound Name: 3-(Cyclohexyloxy)propan-1-amine

Cat. No.: B092173

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 3-
(Cyclohexyloxy)propan-1-amine (CAS RN: 16728-63-5). The information is compiled from
publicly available safety data sheets and chemical databases to ensure laboratory personnel
can manage this substance responsibly.

Chemical Identification and Physical Properties
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Identifier Value Reference

3-cyclohexyloxypropan-1-

IUPAC Name _ [1]
amine
CAS Number 16728-63-5 [1][2]
Molecular Formula C9H19NO [1]
Molecular Weight 157.25 g/mol [1]
Appearance Liquid [3]
Boiling Point 72-74 °C at 4.5 Torr [4]
Flash Point 110.3°C [2]
Vapor Pressure 0.0218 mmHg at 25°C [2]
pKa 9.70 £ 0.10 (Predicted) [4]
Density 0.9281 g/cm3 [4]

Hazard Identification and GHS Classification

3-(Cyclohexyloxy)propan-1-amine is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification Summary[1]

Hazard Class Category
Acute Toxicity, Oral 4
Skin Corrosion/Irritation 1B

Specific Target Organ Toxicity, Single Exposure
(Respiratory Tract Irritation)

Signal Word: Danger[1][3]

Hazard Statements:[1][3]
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e H302: Harmful if swallowed.

e H314: Causes severe skin burns and eye damage.
o H335: May cause respiratory irritation.

Primary Hazards: Corrosive, Irritant[1]

The following diagram illustrates the GHS hazard classification for this compound.

GHS Hazard Classification for 3-(Cyclohexyloxy)propan-1-amine
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Caption: GHS Hazard Classification of 3-(Cyclohexyloxy)propan-1-amine.
Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.
Handling:[2]

» Handle in a well-ventilated place.[2]

e Work under a chemical fume hood.

» Avoid contact with skin, eyes, and clothing.[2]

o Do not breathe mist, gas, or vapors.[2]

» Wear suitable protective clothing, including chemical-impermeable gloves and tightly fitting
safety goggles.[2]

e Use non-sparking tools and take precautionary measures against static discharge.[2]

Wash hands thoroughly after handling.[5]

Storage:[2]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
» Keep away from heat, sparks, open flames, and hot surfaces.

o Store locked up.[6]

o Store apart from incompatible materials such as strong oxidizing agents and acids.[2][7]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 3-
(Cyclohexyloxy)propan-1-amine:
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+ Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[2]

« Skin Protection: Wear chemical-impermeable gloves that satisfy the specifications of EU
Directive 89/686/EEC and the standard EN 374.[2] Protective clothing is also required.

+ Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[2]

The following diagram outlines the recommended PPE.

Personal Protective Equipment (PPE) Protocol

Handling 3-(Cyclohexyloxy)propan-1-amine

Assess need for

Required Protestion

Eye/Face Protection: Hand Protection: Body Protection: Respiratory Protection:
Tightly fitting safety goggles Chemical-impermeable gloves Protective clothing Use full-face respirator if limits exceeded

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment (PPE).

First Aid Measures

In the event of exposure, immediate medical attention is required. The following first aid
measures should be taken:
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Exposure Route

First Aid Protocol Reference

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Consult a
doctor immediately. Do not use

mouth-to-mouth resuscitation.

Skin Contact

Take off contaminated clothing
immediately. Wash off with 2]

soap and plenty of water.

Consult a doctor.

Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a [2]

doctor.

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give

anything by mouth to an 2]
unconscious person. Call a

doctor or Poison Control

Center immediately.

The decision-making process for first aid is illustrated in the diagram below.
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First Aid Decision Workflow

Exposure Occurs

Determine Exposure Route

Skin Contact:
Remove contaminated clothing.
Wash with soap and water.
Consult a doctor.

Inhalation:
Move to fresh air, give oxygen if needed.
Seek immediate medical attention.

Eye Contact:
Rinse with water for 15 mins.
Consult a doctor.

Ingestion:
Rinse mouth, do not induce vomiting.
Seek immediate medical attention.

Click to download full resolution via product page
Caption: First Aid Workflow for Exposure Incidents.
Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:
¢ Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
* Specific Hazards: No data available.[2]

+ Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[2]

Accidental Release Measures:
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» Personal Precautions: Avoid breathing mist, gas, or vapors.[2] Avoid contact with skin and
eyes.[2] Use personal protective equipment, including chemical-impermeable gloves.[2]
Ensure adequate ventilation.[2] Remove all sources of ignition.[2] Evacuate personnel to
safe areas.[2]

e Environmental Precautions: Prevent further spillage or leakage if it is safe to do so.[2] Do not
let the chemical enter drains; discharge into the environment must be avoided.[2]

e Methods for Containment and Cleaning Up: Collect and arrange for disposal.[2] Keep the
chemical in suitable, closed containers for disposal.[2] Remove all sources of ignition.[2]

Toxicological and Ecological Information

Detailed experimental protocols for the toxicological and ecological effects of 3-
(Cyclohexyloxy)propan-1-amine are not available in the public domain. The provided
information is based on GHS classifications.

Acute Toxicity:

e Oral: Harmful if swallowed (Category 4).[1]

Skin Corrosion/Irritation:

o Causes severe skin burns (Category 1B).[1]

Serious Eye Damage/Eye Irritation:

o Causes serious eye damage.[1]

Respiratory Sensitization:

e May cause respiratory irritation (STOT SE, Category 3).[1]
Ecological Information:

e Discharge into the environment must be avoided.[2]

Disposal Considerations

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.benchchem.com/product/b092173?utm_src=pdf-body
https://www.benchchem.com/product/b092173?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Cyclohexyloxy_propan-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Cyclohexyloxy_propan-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Cyclohexyloxy_propan-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Cyclohexyloxy_propan-1-amine
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dispose of contents and containers in accordance with local, regional, and national regulations.
The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[2] Do not contaminate water, foodstuffs, feed, or
seed by storage or disposal.[2] Do not discharge to sewer systems.[2] Containers can be triple-
rinsed and offered for recycling or reconditioning.[2]

Regulatory Information

This substance is subject to various regulations. Users should ensure compliance with all
applicable local, regional, and national laws.

Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a formal safety data sheet (SDS) and should not be
used as the sole basis for risk assessment. All users should consult the original SDS for 3-
(Cyclohexyloxy)propan-1-amine from their supplier and adhere to all institutional safety
protocols. No warranty, expressed or implied, is made.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092173#3-cyclohexyloxy-propan-1-amine-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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